cis-4-(4-Pentylbenzoyl)cyclohexanecarboxylic acid

• IUPAC Name: 4-(4-pentylbenzoyl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C19H26O3/c1-2-3-4-5-14-6-8-15(9-7-14)18(20)16-10-12-17(13-11-16)19(21)22/h6-9,16-17H,2-5,10-13H2,1H3,(H,21,22)
• InChI Key: YZWXIGMTNZJLRT-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C(=O)C2CCC(CC2)C(=O)O
• Molecular Formula: C19H26O3
• Molecular Weight: 302.4 g/mol

Description

“Cis-4-(4-Pentylbenzoyl)cyclohexanecarboxylic acid” is a chiral compound. It has a molecular weight of 302.41. The IUPAC name for this compound is 4-(4-pentylbenzoyl)cyclohexanecarboxylic acid. The compound is not chirally pure, meaning it contains a mixture of enantiomers.

Molecular Structure Analysis

The InChI code for “cis-4-(4-Pentylbenzoyl)cyclohexanecarboxylic acid” is 1S/C19H26O3/c1-2-3-4-5-14-6-8-15(9-7-14)18(20)16-10-12-17(13-11-16)19(21)22/h6-9,16-17H,2-5,10-13H2,1H3,(H,21,22)/t16-,17+. This code provides a textual representation of the compound’s molecular structure.

Scientific Research Applications

Synthesis and Chemical Transformations

• Synthesis of Liquid Crystals : The synthesis of cis and trans 4-(4′ pentylphenyl) cyclohexanecarboxylic acids, including the isomerization of the cis form to its trans isomer, has been researched. These compounds exhibit liquid crystal phases and are used in the creation of liquid crystals (Tang & Wu, 1998).

• Development of Pharmacological Agents : cis-4-[[[(2-Chloroethyl)nitrosoamino]carbonyl]methylamino] cyclohexanecarboxylic acid, a derivative of cis-4-aminocyclohexanecarboxylic acid, demonstrated significant curative effects against murine Lewis lung carcinoma, highlighting its potential in cancer treatment research (Johnston et al., 1984).

• Palladium-catalyzed Cross Coupling : Research involving the cis,cis,cis-1,2,3,4-Tetrakis(diphenylphosphinomethyl)cyclopentane –[PdCl(C3H5)]2 system demonstrated its efficacy in the cross-coupling of aryl bromides with arylboronic acids, showing the influence of ligands in chemical synthesis (Feuerstein et al., 2001).

• Chemical Structure Analysis : Studies on the stereochemistry and conformational analysis of compounds like cis-2-hydroxy-2-phenyl-cyclohexanecarboxylic acid (cicloxilic acid) have been conducted to understand their molecular configurations, important in the field of stereochemistry and drug design (Turbanti et al., 1978).

Environmental and Biological Applications

• Monitoring Environmental Contaminants : cis-3-(2,2-dibromovinyl)-2,2-dimethylcyclopropane-1-carboxylic acid, a related compound, was part of a study for monitoring pyrethroid metabolites in human urine, indicating its role in environmental health and safety research (Arrebola et al., 1999).

• Degradation Pathways in Microbiology : The chc gene cluster in Sinomonas cyclohexanicum responsible for the aromatization pathway of cyclohexanecarboxylate degradation was studied, revealing insights into microbial degradation pathways and environmental microbiology (Yamamoto et al., 2021).